Piperidine-1-carboximidamide Hydrobromide

• IUPAC Name: piperidine-1-carboximidamide;hydrobromide
• InChI: InChI=1S/C6H13N3.BrH/c7-6(8)9-4-2-1-3-5-9;/h1-5H2,(H3,7,8);1H
• InChI Key: UOTPMDPAIHTZNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=N)N.Br
• Molecular Formula: C6H14BrN3
• DSSTOX Substance ID: DTXSID90380464
• Molecular Weight: 208.10 g/mol
• CAS RN: 332367-56-3

Description

Piperidine-1-carboximidamide Hydrobromide is a unique chemical compound with the empirical formula C6H14BrN3. It is a solid substance and is part of the category of halogenated heterocycles.

Molecular Structure Analysis

The molecular weight of Piperidine-1-carboximidamide Hydrobromide is 208.10. The SMILES string representation is Br.NC(=N)N1CCCCC1. The InChI representation is 1S/C6H13N3.BrH/c7-6(8)9-4-2-1-3-5-9;/h1-5H2,(H3,7,8);1H.

Physical And Chemical Properties Analysis

Piperidine-1-carboximidamide Hydrobromide is a solid substance. It has a molecular weight of 208.10. The storage temperature is between 28 C.

Scientific Research Applications

• Antiplatelet Aggregation Activity : Research by Youssef et al. (2011) demonstrated that carbamoylpyridine and carbamoylpiperidine analogues, which include Piperidine-1-carboximidamide Hydrobromide derivatives, show significant antiplatelet aggregating properties. This finding suggests potential applications in preventing blood clots and treating cardiovascular diseases (Youssef et al., 2011).

• Cancer Research : Bryan et al. (2012) identified Piperidine carboxamide as a novel inhibitor of anaplastic lymphoma kinase (ALK), suggesting its potential use in cancer therapy, particularly in targeting specific kinases involved in cancer cell growth and proliferation (Bryan et al., 2012).

• Antihistaminic Activity : Janssens et al. (1985) synthesized and evaluated the antihistaminic activity of N-(4-piperidinyl)-1H-benzimidazol-2-amines, indicating the potential of Piperidine-1-carboximidamide Hydrobromide derivatives in treating allergies and related conditions (Janssens et al., 1985).

• Anti-hyperglycemic Evaluation : Moustafa et al. (2021) conducted a study on carboximidamides derived from cyanamides linked with piperidine, showing their effectiveness in reducing blood glucose levels, indicating a potential application in diabetes management (Moustafa et al., 2021).

• Inhibition of Fatty Acid Amide Hydrolase : Ahn et al. (2007) explored Piperidine/piperazine ureas as FAAH inhibitors, suggesting their potential as analgesic and anxiolytic/antidepressant agents. This research highlights the role of Piperidine-1-carboximidamide Hydrobromide derivatives in modulating endocannabinoid system-related pathways (Ahn et al., 2007).

Mechanism of Action

While the specific mechanism of action for Piperidine-1-carboximidamide Hydrobromide is not provided, piperidine compounds have been observed to have anticancer potential. They regulate several crucial signaling pathways essential for the establishment of cancers such as STAT-3, NF-κB, PI3k/Aκt, JNK/p38-MAPK, TGF-ß/SMAD, Smac/DIABLO, p-IκB etc. These phytochemicals lead to inhibition of cell migration and help in cell cycle arrest to inhibit survivability of cancer cells.

Safety and Hazards

Piperidine-1-carboximidamide Hydrobromide has been classified as Acute Tox. 4 Oral - Eye Irrit. 2. It is considered non-combustible. The safety information pictograms indicate a GHS07 Signal Word Warning.